N'-[3-chloro-5-methoxy-4-(1-naphthylmethoxy)benzylidene]-1-benzofuran-2-carbohydrazide

• Molecular Formula: C28H21ClN2O4
• Molecular Weight: 484.9 g/mol
• IUPAC Name: N-[(Z)-[3-chloro-5-methoxy-4-(naphthalen-1-ylmethoxy)phenyl]methylideneamino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C28H21ClN2O4/c1-33-25-14-18(16-30-31-28(32)26-15-20-8-3-5-12-24(20)35-26)13-23(29)27(25)34-17-21-10-6-9-19-7-2-4-11-22(19)21/h2-16H,17H2,1H3,(H,31,32)/b30-16-
• InChI Key: UAHARGUROYNPSE-UHBFCERESA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=N\NC(=O)C2=CC3=CC=CC=C3O2)Cl)OCC4=CC=CC5=CC=CC=C54
• SMILES: COC1=C(C(=CC(=C1)C=NNC(=O)C2=CC3=CC=CC=C3O2)Cl)OCC4=CC=CC5=CC=CC=C54

Description

N'-[3-chloro-5-methoxy-4-(1-naphthylmethoxy)benzylidene]-1-benzofuran-2-carbohydrazide is a chemical compound that has been extensively studied in scientific research. This compound has shown potential for use in various applications, including medicinal chemistry and drug development. In

Mechanism of Action

The mechanism of action of N'-[3-chloro-5-methoxy-4-(1-naphthylmethoxy)benzylidene]-1-benzofuran-2-carbohydrazide involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of diseases. This compound has been shown to inhibit the activity of various kinases, including EGFR, VEGFR, and PDGFR, which are involved in the proliferation and survival of cancer cells.
Biochemical and Physiological Effects:
N'-[3-chloro-5-methoxy-4-(1-naphthylmethoxy)benzylidene]-1-benzofuran-2-carbohydrazide has been shown to have various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit inflammation, and protect against oxidative stress. Additionally, this compound has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using N'-[3-chloro-5-methoxy-4-(1-naphthylmethoxy)benzylidene]-1-benzofuran-2-carbohydrazide in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations of using this compound include its poor solubility and stability, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the use of N'-[3-chloro-5-methoxy-4-(1-naphthylmethoxy)benzylidene]-1-benzofuran-2-carbohydrazide in scientific research. These include the development of novel derivatives with improved solubility and stability, the investigation of its potential use in combination therapy with other drugs, and the exploration of its potential use in the treatment of other diseases, such as diabetes and cardiovascular disease.
Conclusion:
In conclusion, N'-[3-chloro-5-methoxy-4-(1-naphthylmethoxy)benzylidene]-1-benzofuran-2-carbohydrazide is a chemical compound that has shown promising results in scientific research. This compound has potential for use in various applications, including medicinal chemistry and drug development. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for N'-[3-chloro-5-methoxy-4-(1-naphthylmethoxy)benzylidene]-1-benzofuran-2-carbohydrazide have been discussed in this paper.

Synthesis Methods

The synthesis of N'-[3-chloro-5-methoxy-4-(1-naphthylmethoxy)benzylidene]-1-benzofuran-2-carbohydrazide involves the reaction of 3-chloro-5-methoxy-4-(1-naphthylmethoxy)benzaldehyde with 1-benzofuran-2-carbohydrazide in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the product is obtained in good yield after purification.

Scientific Research Applications

N'-[3-chloro-5-methoxy-4-(1-naphthylmethoxy)benzylidene]-1-benzofuran-2-carbohydrazide has been extensively studied for its potential use in medicinal chemistry and drug development. This compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.